Cas no 1378259-89-2 (4-Bromo-1-methyl-1H-1,2,3-benzotriazole)

4-Bromo-1-methyl-1H-1,2,3-benzotriazole structure
1378259-89-2 structure
Product Name:4-Bromo-1-methyl-1H-1,2,3-benzotriazole
CAS No:1378259-89-2
MF:C7H6BrN3
MW:212.046639919281
MDL:MFCD22371450
CID:4594978
PubChem ID:83821056
Update Time:2025-11-06

4-Bromo-1-methyl-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-1-methyl-1H-1,2,3-benzotriazole
    • 4-bromo-1-methylbenzotriazole
    • BDBM50503195
    • 4-bromo-1-methyl-1H-benzo[d][1,2,3]triazole
    • Z2574910799
    • AKOS023563578
    • 4-BROMO-1-METHYL-1,2,3-BENZOTRIAZOLE
    • Z1486022874
    • SCHEMBL19911637
    • DB-099818
    • CS-0138024
    • F88447
    • CHEMBL4459398
    • EN300-305568
    • 1378259-89-2
    • MDL: MFCD22371450
    • Inchi: 1S/C7H6BrN3/c1-11-6-4-2-3-5(8)7(6)9-10-11/h2-4H,1H3
    • InChI Key: RIFALXBGBJHMER-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC2=C1N=NN2C

Computed Properties

  • Exact Mass: 210.97451g/mol
  • Monoisotopic Mass: 210.97451g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 30.7

4-Bromo-1-methyl-1H-1,2,3-benzotriazole Pricemore >>

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